Cas no 1603923-85-8 (4-(4-bromo-2-chlorophenyl)but-3-en-2-one)

• Product Name: 4-(4-bromo-2-chlorophenyl)but-3-en-2-one
• CAS No: 1603923-85-8
• MF: C₁₀H₈BrClO
• MW: 259.526921272278
• CID: 6360413
• PubChem ID: 116488809
• Update Time: 2025-10-28

4-(4-bromo-2-chlorophenyl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromo-2-chlorophenyl)but-3-en-2-one
• EN300-1914456
• 1603923-85-8

• Inchi： 1S/C10H8BrClO/c1-7(13)2-3-8-4-5-9(11)6-10(8)12/h2-6H,1H3/b3-2+
• InChI Key： VRBSVLFXPVORNM-NSCUHMNNSA-N
• SMILES： BrC1C=CC(/C=C/C(C)=O)=C(C=1)Cl

Computed Properties

• Exact Mass: 257.94471g/mol
• Monoisotopic Mass: 257.94471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Additional information on 4-(4-bromo-2-chlorophenyl)but-3-en-2-one

4-(4-Bromo-2-Chlorophenyl)But-3-en-2-one: A Comprehensive Overview

4-(4-Bromo-2-Chlorophenyl)But-3-en-2-one, also known by its CAS number 1603923-85-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of α,β-unsaturated ketones, which are known for their versatile reactivity and wide-ranging applications in drug design and synthesis. The structure of this compound features a bromine atom at the para position and a chlorine atom at the ortho position on the aromatic ring, which contributes to its unique electronic properties and reactivity.

The synthesis of 4-(4-Bromo-2-Chlorophenyl)But-3-en-2-one has been extensively studied, with various methodologies reported in the literature. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of this compound with high enantioselectivity, making it a valuable intermediate in the development of chiral pharmaceutical agents. Its structure is particularly appealing due to the conjugated system between the aromatic ring and the enone moiety, which enhances its stability and reactivity in various chemical transformations.

In terms of applications, 4-(4-Bromo-2-Chlorophenyl)But-3-en-2-one has shown promise in medicinal chemistry as a potential lead compound for anti-inflammatory and anticancer drug development. Studies have demonstrated that this compound exhibits selective inhibition against certain kinases involved in inflammatory pathways, suggesting its potential as a therapeutic agent. Furthermore, recent research has explored its role as a building block in the synthesis of more complex molecules with enhanced bioactivity.

The physical properties of 4-(4-Bromo-2-Chlorophenyl)But-3-en-2-one are well-documented, with a melting point of approximately 150°C and a boiling point around 350°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various organic reactions. The compound is also stable under normal storage conditions, provided it is protected from light and moisture.

From an environmental perspective, 4-(4-Bromo-2-Chlorophenyl)But-3-en-2-one has been subjected to toxicity studies to assess its potential impact on aquatic ecosystems. Initial findings suggest that it exhibits moderate toxicity to certain aquatic organisms, highlighting the need for careful handling and disposal practices in industrial settings.

In conclusion, 4-(4-Bromo-2-Chlorophenyl)But-3-en-2-one, CAS number 1603923-85-8, stands out as a versatile and valuable compound in contemporary chemical research. Its unique structure, coupled with recent advancements in synthetic methodologies and biological applications, positions it as a key player in the development of novel therapeutic agents and advanced materials.